Cas no 55726-38-0 (Pentanoic acid, 5-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-5-oxo-(9CI))

• Product Name: Pentanoic acid, 5-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-5-oxo-(9CI)
• CAS No: 55726-38-0
• MF: C₁₄H₁₉N₃O₈
• MW: 357.315963983536
• CID: 371269
• PubChem ID: 124305
• Update Time: 2025-04-19

Pentanoic acid, 5-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-5-oxo-(9CI) Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid, 5-[(1-b-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino]-5-oxo-(9CI)
• N(4)-(4-carboxybutyryl)-1-beta-arabinofuranosylcytosine
• Pentanoic acid, 5-((1-beta-D-arabinofuranosyl-1,2-dihydro-2-oxo-4-pyrimidinyl)amino)-5-oxo-
• DTXSID50971094
• Glu-ara-C
• 55726-38-0
• N4-(4-Carboxybutyryl)-ara-C
• 4-[(4-Carboxybutanoyl)imino]-1-pentofuranosyl-1,4-dihydropyrimidin-2-ol
• 5-[[1-[(3S,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidin-4-yl]amino]-5-oxopentanoic acid

• Inchi： 1S/C14H19N3O8/c18-6-7-11(22)12(23)13(25-7)17-5-4-8(16-14(17)24)15-9(19)2-1-3-10(20)21/h4-5,7,11-13,18,22-23H,1-3,6H2,(H,20,21)(H,15,16,19,24)/t7-,11-,12+,13?/m1/s1
• InChI Key： CRYKZBGMEOSART-LDDHNJQWSA-N
• SMILES： O1[C@H](CO)[C@H]([C@@H](C1N1C(N=C(C=C1)NC(CCCC(=O)O)=O)=O)O)O

Computed Properties

• Exact Mass: 357.11721457g/mol
• Monoisotopic Mass: 357.11721457g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 169Ų